Cas no 2287335-46-8 (Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate)

• Product Name: Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate
• CAS No: 2287335-46-8
• MF: C₈H₇F₂LiO₃S
• MW: 228.142188310623
• CID: 6371354
• PubChem ID: 137943961
• Update Time: 2025-10-06

Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-6732320
• 2287335-46-8
• lithium(1+) ion 2-(difluoromethyl)-4-methoxybenzene-1-sulfinate
• Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate

• Inchi： 1S/C8H8F2O3S.Li/c1-13-5-2-3-7(14(11)12)6(4-5)8(9)10;/h2-4,8H,1H3,(H,11,12);/q;+1/p-1
• InChI Key： XYOLDPHMWBHPGE-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1C(F)F)OC)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 228.02440001g/mol
• Monoisotopic Mass: 228.02440001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate

Comprehensive Overview of Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate (CAS No. 2287335-46-8)

Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate (CAS No. 2287335-46-8) is a specialized organosulfur compound with a unique molecular structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced material synthesis. The presence of both difluoromethyl and methoxy groups in its structure makes it a versatile intermediate for various chemical transformations.

One of the key features of Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate is its role as a sulfinate salt, which is increasingly being explored in modern synthetic chemistry. Researchers are particularly interested in its ability to act as a nucleophile or radical precursor in cross-coupling reactions, a topic that has been trending in academic and industrial circles. The compound's CAS No. 2287335-46-8 is often searched in databases like SciFinder and Reaxys, reflecting its growing importance in chemical research.

In the context of green chemistry, Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate has been studied for its potential to reduce the environmental impact of chemical processes. Its use in catalytic cycles and as a reagent in solvent-free reactions aligns with the global push toward sustainable practices. This aspect is particularly relevant to users searching for "eco-friendly sulfinate reagents" or "sustainable chemical intermediates."

The compound's difluoromethyl moiety is another area of interest, as fluorinated compounds are known for their enhanced stability and bioavailability. This has led to increased searches for "fluorinated sulfinate applications" and "difluoromethyl-containing intermediates." The methoxy group further adds to its utility, enabling selective functionalization in complex molecule synthesis.

From a technical standpoint, Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate is typically characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for its application in high-value chemical synthesis. Users often inquire about "analytical methods for sulfinate salts" or "characterization of lithium sulfinates," highlighting the need for detailed technical data.

In summary, Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate (CAS No. 2287335-46-8) represents a cutting-edge chemical intermediate with broad applicability. Its unique structural features and alignment with contemporary research trends make it a compound of significant interest across multiple scientific disciplines. As the demand for specialized reagents grows, this compound is poised to play a pivotal role in the development of next-generation chemical solutions.